Cas no 370869-73-1 (6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile)

• Product Name: 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile
• CAS No: 370869-73-1
• MF: C₂₄H₂₄N₄O₃
• MW: 416.472365379334
• CID: 5923489
• PubChem ID: 3300033
• Update Time: 2025-05-19

6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• Pyrano[2,3-c]pyrazole-5-carbonitrile, 6-amino-4-(3,4-dimethoxyphenyl)-1,4-dihydro-1-phenyl-3-propyl-
• 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• F1798-0538
• 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• AKOS002914596
• AKOS016187665
• 370869-73-1
• 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile

• Inchi： 1S/C24H24N4O3/c1-4-8-18-22-21(15-11-12-19(29-2)20(13-15)30-3)17(14-25)23(26)31-24(22)28(27-18)16-9-6-5-7-10-16/h5-7,9-13,21H,4,8,26H2,1-3H3
• InChI Key： TYXLYOPBAXVSRC-UHFFFAOYSA-N
• SMILES： N1=C(CCC)C2C(C3=CC=C(OC)C(OC)=C3)C(C#N)=C(N)OC=2N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 416.18484064g/mol
• Monoisotopic Mass: 416.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.3Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 603.6±55.0 °C(Predicted)
• pka: 2.69±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile

Comprehensive Guide to 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 370869-73-1)

6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 370869-73-1) is a unique heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound belongs to the pyrano[2,3-c]pyrazole family, known for its diverse biological activities and potential therapeutic applications. In this article, we delve into the chemical properties, synthesis methods, applications, and market trends of this fascinating molecule.

The molecular structure of 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile features a complex fused ring system with multiple functional groups, including an amino group, dimethoxyphenyl moiety, and a nitrile group. These structural elements contribute to its unique reactivity and potential as a building block for more complex molecules. Researchers have shown particular interest in this compound due to its potential as a precursor for drug discovery, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory agents.

Recent studies have explored the structure-activity relationship (SAR) of pyrano[2,3-c]pyrazole derivatives, including 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile. The presence of the dimethoxyphenyl group at position 4 and the propyl group at position 3 appears to significantly influence the compound's biological activity. These findings align with current research trends focusing on multi-target drug design and fragment-based drug discovery, making this compound particularly relevant in modern medicinal chemistry.

The synthesis of 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile typically involves multi-step organic reactions, including condensation and cyclization processes. One common approach utilizes 3-methyl-1-phenyl-2-pyrazolin-5-one as a starting material, followed by reaction with appropriate aldehydes and malononitrile derivatives. The optimization of these synthetic routes has been a focus area for researchers aiming to improve yields and reduce environmental impact, reflecting the growing importance of green chemistry principles in pharmaceutical manufacturing.

From an applications perspective, 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile has shown promise in various research areas. Its structural features make it a potential candidate for developing novel enzyme inhibitors, particularly those targeting kinases and other signaling proteins. Additionally, the compound's fluorescence properties have sparked interest in bioimaging applications, where researchers are exploring its use as a molecular probe for cellular studies.

The market for specialized heterocyclic compounds like 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile has been steadily growing, driven by increasing demand from pharmaceutical and biotechnology sectors. According to recent market analyses, the global pharmaceutical intermediates market is expected to maintain strong growth, with compounds exhibiting unique structural features and biological activities commanding premium prices. This trend underscores the importance of continued research into novel synthetic methods and applications for such molecules.

Quality control and characterization of 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile are critical aspects of its research and potential commercial applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure purity and verify structural integrity. These quality assurance measures are particularly important given the compound's potential use in pharmaceutical development.

Storage and handling of 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile require standard laboratory precautions. The compound should be stored in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal conditions, researchers should follow good laboratory practices when working with this material, including the use of appropriate personal protective equipment.

Future research directions for 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile may focus on expanding its therapeutic potential through structural modifications. Current trends in drug discovery emphasize the development of targeted therapies and precision medicine approaches, where compounds with specific structural features can be tailored to interact with particular biological targets. The versatility of the pyrano[2,3-c]pyrazole scaffold makes it an attractive platform for such investigations.

In conclusion, 6-amino-4-(3,4-dimethoxyphenyl)-1-phenyl-3-propyl-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 370869-73-1) represents an important compound in modern chemical research. Its unique structural features, potential biological activities, and relevance to current drug discovery paradigms make it a valuable subject for continued investigation. As research in heterocyclic chemistry advances, compounds like this will likely play increasingly important roles in the development of new therapeutic agents and functional materials.